2-(4-{(E)-[2-(4-ethoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenoxy)acetamide

Specification

• CAS No.: 606958-18-3
• Molecular Formula: C21H18N4O4S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-[4-[(E)-[2-(4-ethoxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]phenoxy]acetamide
• Standard InChI: InChI=1S/C21H18N4O4S/c1-2-28-15-9-5-14(6-10-15)19-23-21-25(24-19)20(27)17(30-21)11-13-3-7-16(8-4-13)29-12-18(22)26/h3-11H,2,12H2,1H3,(H2,22,26)/b17-11+
• Standard InChI Key: YWIJPQVVCZXMHE-GZTJUZNOSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C\C4=CC=C(C=C4)OCC(=O)N)/SC3=N2
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC=C(C=C4)OCC(=O)N)SC3=N2

Introduction

2-(4-{(E)-[2-(4-ethoxyphenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene]methyl}phenoxy)acetamide is a complex organic compound with a molecular formula of C21H18N4O4S. It features a thiazolo-triazole core, which is a common motif in various pharmaceutical and chemical research due to its potential biological activities. This compound is part of a broader class of heterocyclic compounds that have been explored for their medicinal properties.

Structural Information

Molecular Formula: C21H18N4O4S
SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C\C4=CC=C(C=C4)OCC(=O)N)/SC3=N2
InChI: InChI=1S/C21H18N4O4S/c1-2-28-15-9-5-14(6-10-15)19-23-21-25(24-19)20(27)17(30-21)11-13-3-7-16(8-4-13)29-12-18(22)26/h3-11H,2,12H2,1H3,(H2,22,26)/b17-11+
InChIKey: YWIJPQVVCZXMHE-GZTJUZNOSA-N

Potential Applications

While specific applications for this compound are not detailed in the literature, compounds with similar structures have been explored for their potential in pharmaceuticals, particularly in areas such as antimicrobial, antiviral, and anticancer research. The presence of a thiazolo-triazole core suggests it could exhibit biological activity, although further research is needed to determine its efficacy and safety.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that include the formation of the thiazolo-triazole core and subsequent modification to introduce the ethoxyphenyl and phenoxyacetamide moieties. Detailed synthesis protocols are not available in the public domain, but similar compounds are often prepared through condensation reactions and nucleophilic substitutions.

Data Table: Predicted Collision Cross Section (CCS) for the Compound

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	423.11218	198.6
[M+Na]+	445.09412	211.7
[M+NH4]+	440.13872	203.8
[M+K]+	461.06806	207.0
[M-H]-	421.09762	202.2
[M+Na-2H]-	443.07957	204.9
[M]+	422.10435	201.7
[M]-	422.10545	201.7

[Source: PubChemLite]